Cas no 36613-46-4 (2-Bromophenyl trifluoroacetate)

• Product Name: 2-Bromophenyl trifluoroacetate
• CAS No: 36613-46-4
• CID: 4649952
• Update Time: 2025-10-29

2-Bromophenyl trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-Bromophenyl trifluoroacetate

Additional information on 2-Bromophenyl trifluoroacetate

Introduction to 2-Bromophenyl Trifluoroacetate (CAS No. 36613-46-4)

2-Bromophenyl trifluoroacetate, with the chemical formula C₈H₅BrF₃O₂ and a CAS number of 36613-46-4, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable tool for chemists and researchers working in medicinal chemistry. The presence of both bromine and trifluoroacetate functional groups imparts unique reactivity, enabling diverse chemical transformations that are crucial for developing new drugs and materials.

The 2-bromophenyl trifluoroacetate molecule is characterized by its aromatic ring substituted with a bromine atom at the ortho position relative to the trifluoroacetate group. This structural arrangement enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. The trifluoroacetate moiety, on the other hand, contributes to the compound's solubility in polar organic solvents and influences its electronic properties, making it an attractive candidate for further functionalization.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and bioavailability. The CAS No. 36613-46-4 identifier is often associated with high-purity forms of 2-bromophenyl trifluoroacetate, ensuring researchers have access to reliable starting materials for their synthetic endeavors. The compound's role in producing fluorinated heterocycles has been particularly noteworthy, as these heterocycles are prevalent in modern therapeutic agents targeting various diseases.

One of the most compelling applications of 2-bromophenyl trifluoroacetate lies in its use as a precursor for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often linked to cancer and inflammatory diseases. Researchers have leveraged the reactivity of the bromine atom in 2-bromophenyl trifluoroacetate to introduce this scaffold into kinase inhibitor molecules. For instance, studies have demonstrated its utility in generating inhibitors that target specific tyrosine kinases, which are pivotal in cancer therapy. The trifluoroacetate group aids in fine-tuning the pharmacokinetic properties of these inhibitors, enhancing their efficacy.

The synthesis of 2-bromophenyl trifluoroacetate typically involves bromination of phenyl trifluoroacetate or condensation reactions followed by bromination. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can reproducibly obtain this compound for their experiments. Recent advancements in flow chemistry have also enabled the large-scale production of CAS No. 36613-46-4, making it more accessible for industrial applications.

The pharmaceutical industry has shown particular interest in derivatives of 2-bromophenyl trifluoroacetate due to their potential as antiviral agents. The fluoro substituents enhance the antiviral activity by improving binding affinity to viral proteases and polymerases. For example, researchers have synthesized analogs of this compound that exhibit inhibitory effects against RNA viruses, including those responsible for influenza and hepatitis C. The versatility of 2-bromophenyl trifluoroacetate as a building block allows for rapid screening and optimization of antiviral drug candidates.

In addition to its pharmaceutical applications, 2-bromophenyl trifluoroacetate finds use in materials science, particularly in the development of organic electronic materials. The combination of bromine and fluorine atoms creates electron-withdrawing effects that influence charge transport properties. This has led to its incorporation into organic semiconductors and light-emitting diodes (OLEDs), where it contributes to improved performance and stability.

The environmental impact of using 2-bromophenyl trifluoroacetate has also been studied extensively. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety during synthesis and application. Researchers are continually exploring greener synthetic routes to minimize waste and reduce environmental footprint without compromising on yield or purity.

The future prospects for 2-bromophenyl trifluoroacetate are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations such as biocatalysis and computational chemistry are expected to further enhance its synthesis and application efficiency. As our understanding of molecular interactions deepens, compounds like CAS No. 36613-46-4 will remain indispensable tools for advancing scientific knowledge.